1-[(4-benzamidophenyl)methyl]-N-(2-fluorophenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[(4-benzamidophenyl)methyl]-N-(2-fluorophenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C24H19FN4O2/c25-20-8-4-5-9-21(20)28-24(31)22-15-29(16-26-22)14-17-10-12-19(13-11-17)27-23(30)18-6-2-1-3-7-18/h1-13,15-16H,14H2,(H,27,30)(H,28,31)
• InChI Key: FFOMKWUDSXXDAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NC4=CC=CC=C4F
• Molecular Formula: C24H19FN4O2
• Molecular Weight: 414.4 g/mol

Description

1-(4-Benzamidophenyl)-N-(2-fluorophenyl)-1H-imidazole-4-carboxamide, or 1-BFI, is a novel synthetic compound with a wide range of potential applications in scientific research. This compound has a unique structure, formed by the combination of an imidazole ring, a benzamidophenyl group, and a fluorophenyl group. It has been studied for its potential as an inhibitor of certain enzymes, as well as its ability to modulate various molecular interactions.

Scientific Research Applications

1-BFI has been studied for its potential as an inhibitor of certain enzymes, such as protein tyrosine phosphatase 1B (PTP1B) and PTP1E. In addition, it has been shown to modulate the activity of several enzymes involved in signal transduction pathways, including MAPK, PI3K, and Akt. Furthermore, 1-BFI has been studied for its potential to regulate the expression of various genes, including those involved in cell growth and differentiation.

Mechanism of Action

1-BFI is thought to act as an inhibitor of several enzymes, including PTP1B and PTP1E. In addition, it has been shown to modulate the activity of various enzymes involved in signal transduction pathways, such as MAPK, PI3K, and Akt. Furthermore, 1-BFI has been found to regulate the expression of various genes, including those involved in cell growth and differentiation.
Biochemical and Physiological Effects
1-BFI has been shown to have a variety of biochemical and physiological effects. In studies, it has been found to inhibit the activity of several enzymes, including PTP1B and PTP1E. In addition, it has been shown to modulate the activity of various enzymes involved in signal transduction pathways, such as MAPK, PI3K, and Akt. Furthermore, 1-BFI has been found to regulate the expression of various genes, including those involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

1-BFI has several advantages for laboratory experiments. It has been shown to have a high degree of selectivity for certain enzymes, making it useful for studying specific pathways. In addition, it has been found to be relatively stable and easy to synthesize. However, 1-BFI also has several limitations. It is relatively expensive to synthesize, and it can be difficult to obtain in large quantities. Furthermore, it can be toxic when used in large amounts, and it is not suitable for use in humans.

Future Directions

1-BFI has a wide range of potential applications in scientific research. Future research could focus on further exploring the potential of 1-BFI as an inhibitor of various enzymes, as well as its ability to modulate the activity of various signal transduction pathways. In addition, future research could focus on exploring the potential of 1-BFI to regulate the expression of various genes, as well as its potential to modulate cell growth and differentiation. Finally, further research could focus on developing new methods for synthesizing 1-BFI in larger quantities, as well as improving its stability and reducing its toxicity.

Synthesis Methods

1-BFI is synthesized using a multi-step process. The first step is the formation of 2-fluoro-4-chlorobenzonitrile from 4-chlorobenzonitrile and 2-fluoro-4-chlorobenzonitrile. This is followed by the reaction of the 2-fluoro-4-chlorobenzonitrile with 4-aminobenzoic acid to form 4-fluoro-4-aminobenzonitrile. Next, the 4-fluoro-4-aminobenzonitrile is reacted with 4-benzamidophenylacetic acid to form 1-(4-benzamidophenyl)-N-(2-fluorophenyl)-1H-imidazole-4-carboxamide.